Cas no 1805568-43-7 (Ethyl 2-bromo-6-methoxyisonicotinate)

• Product Name: Ethyl 2-bromo-6-methoxyisonicotinate
• CAS No: 1805568-43-7
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 4901405
• Update Time: 2025-06-09

Ethyl 2-bromo-6-methoxyisonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-6-methoxyisonicotinate

• Inchi： 1S/C9H10BrNO3/c1-3-14-9(12)6-4-7(10)11-8(5-6)13-2/h4-5H,3H2,1-2H3
• InChI Key： ZTTJPDGEOQOSIF-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OCC)=CC(=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 2.4
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-bromo-6-methoxyisonicotinate

Ethyl 2-bromo-6-methoxyisonicotinate (CAS No. 1805568-43-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-bromo-6-methoxyisonicotinate (CAS No. 1805568-43-7) is a versatile and highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural and chemical properties, has garnered significant attention in recent years due to its role in the development of novel therapeutic agents. The presence of both bromine and methoxy substituents on the isonicotinate core makes it a particularly attractive building block for medicinal chemists seeking to design molecules with enhanced biological activity.

The structural motif of Ethyl 2-bromo-6-methoxyisonicotinate is derived from isonicotinic acid, a well-known scaffold in drug discovery. The substitution pattern, specifically the bromine at the 2-position and the methoxy group at the 6-position, imparts distinct reactivity that facilitates further functionalization. This reactivity has been exploited in various synthetic pathways, enabling the construction of complex molecules with potential therapeutic applications.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting bacterial resistance mechanisms. Isonicotinic acid derivatives have been extensively studied for their antimicrobial properties, particularly against Mycobacterium tuberculosis. The brominated and methoxylated isonicotinates, such as Ethyl 2-bromo-6-methoxyisonicotinate, represent a promising class of compounds that can be further modified to enhance their efficacy and selectivity.

One of the most compelling aspects of Ethyl 2-bromo-6-methoxyisonicotinate is its utility in cross-coupling reactions. The bromine atom at the 2-position allows for palladium-catalyzed coupling with various nucleophiles, including aryl halides, alkynes, and organometallic reagents. This capability has been leveraged in the synthesis of biaryl structures, which are common motifs in many pharmacologically active compounds. For instance, recent studies have demonstrated the use of this intermediate in the preparation of novel kinase inhibitors, where biaryl linkages are crucial for binding to target enzymes.

The methoxy group at the 6-position also contributes to the versatility of Ethyl 2-bromo-6-methoxyisonicotinate. It can serve as a site for further functionalization through nucleophilic aromatic substitution or as a directing group for metal-catalyzed reactions. Additionally, the electron-donating nature of the methoxy group can influence the electronic properties of the molecule, making it an important consideration in designing molecules with specific binding affinities.

Recent advances in computational chemistry have further highlighted the potential of Ethyl 2-bromo-6-methoxyisonicotinate as a scaffold for drug discovery. Molecular modeling studies have shown that modifications around this core structure can lead to compounds with improved solubility, metabolic stability, and target binding affinity. These insights have guided synthetic efforts toward developing more potent and selective therapeutic agents.

The pharmaceutical industry has also shown interest in exploring derivatives of Ethyl 2-bromo-6-methoxyisonicotinate for their potential application in treating inflammatory diseases. The isonicotinate moiety is known to exhibit anti-inflammatory properties, and modifications to this scaffold can enhance these effects. For example, recent research has investigated analogs that incorporate additional polar functional groups to improve bioavailability and reduce off-target effects.

In conclusion, Ethyl 2-bromo-6-methoxyisonicotinate (CAS No. 1805568-43-7) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications and synthetic strategies involving this compound, its importance in drug discovery is likely to grow even further.